N-(3-chloro-2-methylphenyl)-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylacetamide
Description
N-(3-chloro-2-methylphenyl)-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylacetamide is a compound that has gained significant attention in the field of scientific research due to its potential applications.
Scientific Research Applications
Metabolic Disorders Research
SR-01000909741 has been studied for its effects on metabolic processes. It acts as a Rev-Erbα agonist , which plays a role in the regulation of circadian rhythms and metabolism . This compound could potentially be used to study and treat metabolic disorders such as obesity and diabetes by influencing lipid and glucose metabolism.
Cardiovascular Health
Research suggests that SR-01000909741 may have a beneficial impact on cardiovascular health. It has been shown to reduce total plasma triglycerides, cholesterol levels, and improve the overall cholesterol profile, which is crucial for heart health .
Exercise and Endurance Enhancement
In animal studies, SR-01000909741 has been shown to increase endurance and reduce fatigue by enhancing mitochondrial production in muscle cells. This could have applications in sports science and medicine, particularly in understanding and improving muscle performance .
Neurological Studies
The compound’s role as a Rev-Erbα agonist indicates potential applications in neurological studies. Rev-Erbα is involved in the regulation of cell proliferation and neuronal differentiation, which could be significant in researching neurodegenerative diseases and brain health .
Sleep Disorders
SR-01000909741 influences the body’s circadian rhythms, which are closely tied to sleep patterns. It could be used in research to understand sleep disorders and develop treatments that help synchronize sleep patterns with the natural day-night cycle .
Anti-inflammatory and Immunomodulatory Effects
The compound has shown potential in modulating immune responses and exhibiting anti-inflammatory effects. This could be particularly useful in studying autoimmune diseases and developing anti-inflammatory drugs .
properties
IUPAC Name |
N-(3-chloro-2-methylphenyl)-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylacetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15ClN4OS/c1-12-14(19)3-2-4-15(12)21-17(24)11-25-18-6-5-16(22-23-18)13-7-9-20-10-8-13/h2-10H,11H2,1H3,(H,21,24) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XMMFUJDZLRLYAQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NC(=O)CSC2=NN=C(C=C2)C3=CC=NC=C3 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15ClN4OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-chloro-2-methylphenyl)-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylacetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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